Cas no 1989659-08-6 (7-oxa-2-azaspiro4.5decane hydrochloride)

• Product Name: 7-oxa-2-azaspiro4.5decane hydrochloride
• CAS No: 1989659-08-6
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD28892514
• CID: 4632865
• PubChem ID: 122164114
• Update Time: 2025-05-25

7-oxa-2-azaspiro4.5decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride
• 7-OXA-2-AZASPIRO[4.5]DECANE HCL
• 7-oxa-2-azaspiro[4.5]decane;hydrochloride
• W13912
• 7-oxa-2-azaspiro4.5decane hydrochloride

• MDL： MFCD28892514
• Inchi： 1S/C8H15NO.ClH/c1-2-8(7-10-5-1)3-4-9-6-8;/h9H,1-7H2;1H
• InChI Key： WNCMHNRMMUYSDT-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC2(C1)CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 21.3

Additional information on 7-oxa-2-azaspiro4.5decane hydrochloride

7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1989659-08-6, commonly referred to as 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the spirocyclic class of compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom at position 7 and the nitrogen atom at position 2. The spiro structure is a unique feature that contributes to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt rigid conformations, which can enhance bioavailability and target specificity. The 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride structure is particularly intriguing because it combines an oxygen atom in the six-membered ring with a nitrogen atom in the five-membered ring, creating a balanced distribution of electron-withdrawing and electron-donating groups. This balance is crucial for modulating the compound's reactivity and stability.

The synthesis of 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride involves a multi-step process that typically begins with the preparation of a suitable precursor, such as a cyclic amine or an epoxide. One of the most efficient methods reported in recent literature involves a ring-closing metathesis reaction, which allows for precise control over the stereochemistry and regioselectivity of the product. This approach has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.

In terms of applications, 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential lead compound for developing drugs targeting various therapeutic areas, including central nervous system disorders and inflammation. Its spirocyclic structure provides a unique scaffold that can be further functionalized to enhance its pharmacokinetic properties.

Recent research has also focused on the biological activity of 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride derivatives. For instance, studies have demonstrated that certain analogs exhibit potent inhibitory effects on enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could serve as a valuable tool in drug discovery efforts aimed at treating Alzheimer's disease and related conditions.

Moreover, the spiro structure of this compound has inspired its use in materials science applications. For example, it has been investigated as a building block for constructing advanced materials with tailored mechanical and electronic properties. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for designing new polymers and nanomaterials.

In conclusion, 7-Oxa-2-Azaspiro[4.5]Decane Hydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique spirocyclic structure, combined with its favorable chemical properties, positions it as an important molecule for future research and development efforts.